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Compound of Interest

Compound Name: 18:1 PI(4,5)P2

Cat. No.: B15546616 Get Quote

Technical Support Center: 18:1 PI(4,5)P2
Welcome to the technical support center for 18:1 PI(4,5)P2 [1,2-dioleoyl-sn-glycero-3-phospho-

(1'-myo-inositol-4',5'-bisphosphate)]. This resource provides troubleshooting guides and

frequently asked questions (FAQs) to assist researchers, scientists, and drug development

professionals in addressing common challenges, particularly those related to solubility, during

their experiments.

Frequently Asked Questions (FAQs)
Q1: What is 18:1 PI(4,5)P2 and why is it important in research?

A1: 18:1 PI(4,5)P2, also known as PIP2, is a critical signaling phospholipid found in the inner

leaflet of the plasma membrane.[1][2] It serves as a precursor for second messengers like

inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG) when hydrolyzed by phospholipase

C (PLC).[3][4] Additionally, it is a substrate for phosphoinositide 3-kinase (PI3K) to generate

PI(3,4,5)P3.[4] PI(4,5)P2 directly interacts with and regulates the function of numerous

proteins, including ion channels, transporters, and cytoskeletal elements, making it a key player

in a multitude of cellular processes such as signal transduction, membrane trafficking, and cell

motility.[5][6]

Q2: What are the recommended storage conditions for 18:1 PI(4,5)P2?
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A2: For optimal stability, 18:1 PI(4,5)P2 powder should be stored at -20°C for up to three years.

[7] Once dissolved in a solvent, it is recommended to store the solution at -80°C for up to six

months, or at -20°C for one month.[7]

Q3: In what solvents is 18:1 PI(4,5)P2 soluble?

A3: The solubility of 18:1 PI(4,5)P2 can vary depending on the desired concentration and the

specific experimental application. It is reported to be soluble in a mixture of chloroform,

methanol, and water.[4][8] Some suppliers indicate solubility in ethanol and DMSO at low

concentrations (e.g., 0.1 mg/mL), while others report it as insoluble in these solvents.[3][4] For

detailed quantitative data, please refer to the solubility table below.

Troubleshooting Guide
Issue: I am having difficulty dissolving my 18:1 PI(4,5)P2.

Solution:

Solubility issues with 18:1 PI(4,5)P2 are a common challenge. The long acyl chains contribute

to its hydrophobic nature, while the highly charged phosphoinositide headgroup provides

hydrophilicity, leading to amphipathic behavior and the potential for micelle formation in

aqueous solutions.[9] If you are encountering problems, consider the following troubleshooting

steps:

Verify the appropriate solvent: For high concentrations, organic solvent mixtures are often

most effective. A commonly used solvent system is a mixture of chloroform, methanol, and

water (see protocol below). For some applications, dissolving in DMSO or ethanol at low

concentrations may be possible, but insolubility has also been reported.[3][4] It is advisable

to test solubility with a small amount of the product first.[7]

Follow a robust reconstitution protocol: Simply adding the solvent to the powdered lipid may

not be sufficient. A process of creating a lipid film followed by rehydration is often more

effective, especially when preparing liposomes or aqueous suspensions.

Employ physical methods to aid dissolution: Sonication or vortexing can help to break up

lipid aggregates and facilitate solubilization.
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Consider the final application: For cell-based assays, a low concentration of an organic

solvent like DMSO might be acceptable. For in vitro assays or liposome preparation, using a

chloroform/methanol/water mixture and then preparing an aqueous suspension is a standard

approach.

Quantitative Solubility Data
Solvent System Concentration Reference

Chloroform:Methanol:Water:A

mmonia (45:35:7.7:2.3)
5 mg/mL [4]

Chloroform:Methanol:Water

(20:9:1)
5 mg/mL [3]

Ethanol 0.1 mg/mL [4]

DMSO 0.1 mg/mL [4]

Ethanol Insoluble [3]

DMSO Insoluble [3]

Experimental Protocols
Protocol 1: Reconstitution of 18:1 PI(4,5)P2 in a Chloroform/Methanol/Water Mixture

This protocol is suitable for preparing a stock solution of 18:1 PI(4,5)P2 that can be used for

creating liposomes or for experiments where the organic solvent is compatible with the

downstream application.

Materials:

18:1 PI(4,5)P2 (powder)

Chloroform

Methanol

Deionized Water
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Glass vial

Nitrogen or argon gas stream

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the desired amount of 18:1 PI(4,5)P2 powder and place it in a clean glass vial.

Prepare a solvent mixture of Chloroform:Methanol:Water in a 20:9:1 ratio.

Add the solvent mixture to the vial containing the PI(4,5)P2 to achieve the desired

concentration (e.g., 5 mg/mL).[3]

Vortex the mixture thoroughly until the lipid is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) can aid dissolution.

If preparing a lipid film for liposome formation, evaporate the organic solvent under a gentle

stream of nitrogen or argon gas while rotating the vial to create a thin, even film on the

bottom and sides.

Place the vial under high vacuum for at least 1-2 hours to remove any residual solvent.

The resulting lipid film can then be rehydrated with an aqueous buffer of choice.

Visualizations
Signaling Pathway of PI(4,5)P2
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Caption: PI(4,5)P2 is a central hub in cellular signaling pathways.

Experimental Workflow for PI(4,5)P2 Solubilization and
Use
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Caption: A typical workflow for preparing 18:1 PI(4,5)P2 for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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